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Compound of Interest

Compound Name: LS-102

Cat. No.: B2460127 Get Quote

Introduction
LS-102 is a selective, cell-permeable inhibitor of the E3 ubiquitin ligase Synoviolin (Syvn1).[1]

[2][3] It functions by inhibiting the autoubiquitination of Syvn1, which plays a crucial role in

endoplasmic reticulum-associated degradation (ERAD) and has been implicated in various

diseases, including rheumatoid arthritis.[1][4] LS-102 has been shown to suppress the

proliferation of rheumatoid synovial cells and reduce the severity of rheumatoid arthritis in

mouse models.[2][3] These application notes provide detailed protocols for the preparation of

LS-102 stock solutions for both in vitro and in vivo research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for LS-102 are summarized in the table below.
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Property Value Source

Molecular Formula C₂₄H₃₆N₈O [5][6]

Molecular Weight 452.60 g/mol [2][5][6]

CAS Number 1456891-34-1 [5][6]

IC₅₀ (Syvn1 autoubiquitination) 35 µM [1][2][3]

IC₅₀ (Rheumatoid synovial

cells)
5.4 µM [1][5][7]

Solubility in DMSO ≥ 50 mg/mL [2]

Storage (Solid) -20°C, protect from light [5]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LS-102 Stock
Solution in DMSO for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of LS-102 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro experiments.

Materials:

LS-102 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Equipment:
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Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate LS-102: Allow the vial of LS-102 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh LS-102: Accurately weigh out the desired amount of LS-102 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.526 mg of LS-102.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 452.60 g/mol = 0.004526 g = 4.526 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the LS-102 powder. For the

example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the LS-102 is completely

dissolved. If necessary, sonication can be used to aid dissolution.[7]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Protocol 2: Preparation of LS-102 Formulation for In
Vivo Use
This protocol describes the preparation of an LS-102 formulation suitable for intraperitoneal

(i.p.) injection in animal models. This formulation uses a co-solvent system to enhance
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solubility.

Materials:

LS-102 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare the Vehicle: Prepare the vehicle by mixing the solvents in the following ratio: 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Dissolve LS-102: First, dissolve the required amount of LS-102 in DMSO.

Add Co-solvents: Sequentially add PEG300, Tween-80, and saline to the LS-102/DMSO

mixture, ensuring the solution is mixed thoroughly after each addition. The final solution

should be clear.[5]

Final Concentration: The solubility of LS-102 in this vehicle is ≥ 2.5 mg/mL.[5]

Administration: The prepared solution should be used immediately.
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Caption: Experimental workflow for preparing LS-102 stock solution.
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LS-102 Mechanism of Action
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Caption: LS-102 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Synoviolin Inhibitor, LS-102 | Sigma-Aldrich [sigmaaldrich.com]

3. Synoviolin Inhibitor, LS-102 - Calbiochem | 538184 [merckmillipore.com]

4. LS-102 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2460127?utm_src=pdf-body-img
https://www.benchchem.com/product/b2460127?utm_src=pdf-body
https://www.benchchem.com/product/b2460127?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ls-102.html
https://www.sigmaaldrich.com/GB/en/product/mm/538184
https://www.merckmillipore.com/INTL/en/product/Synoviolin-Inhibitor-LS-102-Calbiochem,EMD_BIO-538184
https://synapse.patsnap.com/drug/03e1145dcf2f4ef9831fbfea207b8e9e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. file.medchemexpress.com [file.medchemexpress.com]

6. Page loading... [guidechem.com]

7. LS-102 | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing LS-102
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2460127#preparing-ls-102-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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